3-Hydroxypregnan-20-one
Overview
Description
3-hydroxypregnan-20-one is a C21-steroid that is pregnane substituted by an oxo group at position 20 and a hydroxy group at position 3. It is a 20-oxo steroid, a 3-hydroxy steroid and a C21-steroid. It derives from a hydride of a pregnane.
A pregnane found in the urine of pregnant women and sows. It has anesthetic, hypnotic, and sedative properties.
Scientific Research Applications
Neuroactive Steroid for Treatment of Alcohol Use Disorders
Research suggests that 3-Hydroxypregnan-20-one, also known as allopregnanolone, may have therapeutic potential for alcohol use disorders (AUDs). This is based on its ability to regulate effects of stress, alcohol, and the immune system, presenting a potential framework for both prevention and treatment of AUDs (Morrow, Boero, & Porcu, 2019).
Role in Major Depression
Allopregnanolone, as a neuroactive steroid, shows altered plasma concentrations in major depression, which may normalize as a result of antidepressant treatment. It acts as a positive allosteric modulator of the GABA_A receptor (Ströhle et al., 1999).
Therapeutic Potential in Stress-related Diseases
Allopregnanolone shows promise for treatment of stress-related diseases like PTSD, depression, and neurological conditions exacerbated by stress. Its pleiotropic actions, affecting GABA_A receptors and pro-inflammatory signaling, underlie its therapeutic benefits (Boero, Porcu, & Morrow, 2019).
Synthesis and Chemical Analysis
The synthesis and analysis of related compounds, such as 18,21-dihydroxypregn-4-ene-3,20-dione, provide insights into the chemical properties and potential applications of this compound and its derivatives (Kirk & Rajagopalan, 1974).
Neurodevelopmental Effects
Studies have shown that this compound can induce significant changes in the morphology of neurons, such as regression in neuritic extensions, indicating its influence on neurodevelopment and neuroprotection (Brinton, 1994).
Modulation of Hormone Secretion
Research indicates that this compound can selectively modulate hormone secretion, such as increasing serum luteinizing hormone levels, demonstrating its role in endocrine regulation (Murphy & Mahesh, 1984).
Properties
| 4406-35-3 | |
Molecular Formula |
C21H34O2 |
Molecular Weight |
318.5 g/mol |
IUPAC Name |
1-[(8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone |
InChI |
InChI=1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h14-19,23H,4-12H2,1-3H3/t14?,15?,16-,17+,18-,19-,20-,21+/m0/s1 |
InChI Key |
AURFZBICLPNKBZ-SRJHXTLLSA-N |
Isomeric SMILES |
CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4[C@@]3(CCC(C4)O)C)C |
SMILES |
CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C |
Canonical SMILES |
CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C |
synonyms |
3 alpha Hydroxy 5 alpha pregnan 20 one 3 alpha Hydroxy 5 beta pregnan 20 one 3 alpha, 5 beta Tetrahydroprogesterone 3 alpha, 5 beta-Tetrahydroprogesterone 3 alpha-Hydroxy-5 alpha-pregnan-20-one 3 alpha-Hydroxy-5 beta-pregnan-20-one 3 Hydroxypregnan 20 one 3-Hydroxypregnan-20-one 3beta Hydroxy 5alpha pregnan 20 one 3beta-Hydroxy-5alpha-pregnan-20-one Allopregnan 3 beta ol 20 one Allopregnan-3 beta-ol-20-one Allopregnanolone alpha-Hydroxy-5 alpha-pregnan-20-one, 3 alpha-Hydroxy-5 beta-pregnan-20-one, 3 alpha-pregnan-20-one, 3 alpha-Hydroxy-5 beta-ol-20-one, Allopregnan-3 beta-pregnan-20-one, 3 alpha-Hydroxy-5 Eltanolone Epipregnanolone Pregnan 3alpha ol 20 one Pregnan-3alpha-ol-20-one Pregnanolone Pregnanolone, (3alpha)-isomer Pregnanolone, (3alpha, 5beta, 17-alpha)-isomer Pregnanolone, (3alpha,5alpha)-isomer Pregnanolone, (3alpha,5beta)-isomer Pregnanolone, (3beta)-isomer Pregnanolone, (3beta, 5alpha)-isomer Pregnanolone, (3beta, 5alpha, 17alpha)-isomer Pregnanolone, (3beta, 5alpha, 8alpha, 17beta)-isomer Pregnanolone, (3beta, 5beta)-isomer Pregnanolone, (3beta, 5beta, 17alpha)-isomer Pregnanolone, (3beta, 5beta,14beta)-isomer Pregnanolone, (5alpha)-isomer Sepranolone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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